![molecular formula C18H23NO4S B5824084 N-(3,4-dimethoxyphenyl)-4-isobutylbenzenesulfonamide](/img/structure/B5824084.png)
N-(3,4-dimethoxyphenyl)-4-isobutylbenzenesulfonamide
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Overview
Description
N-(3,4-dimethoxyphenyl)-4-isobutylbenzenesulfonamide, also known as DIBS, is a sulfonamide derivative that has been widely studied for its potential therapeutic applications. In
Mechanism of Action
The mechanism of action of N-(3,4-dimethoxyphenyl)-4-isobutylbenzenesulfonamide is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the activity of carbonic anhydrase, which is involved in tumor growth and metastasis. This compound also inhibits the activity of histone deacetylases, which are involved in the regulation of gene expression and cell growth. In addition, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH and ion balance in cells. This compound also inhibits the activity of histone deacetylases, which are involved in the regulation of gene expression and cell growth. In addition, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
N-(3,4-dimethoxyphenyl)-4-isobutylbenzenesulfonamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable under normal laboratory conditions. However, this compound has some limitations. It is insoluble in water, which can make it difficult to administer in vivo. In addition, its mechanism of action is not fully understood, which can make it challenging to design experiments to study its effects.
Future Directions
There are several future directions for research on N-(3,4-dimethoxyphenyl)-4-isobutylbenzenesulfonamide. One direction is to further explore its potential therapeutic applications, particularly in the treatment of cancer. This could involve studying its effects on different types of cancer cells and in animal models. Another direction is to investigate its mechanism of action in more detail, which could lead to the development of more effective therapies. Finally, research could focus on developing new analogs of this compound with improved solubility and bioavailability.
Synthesis Methods
N-(3,4-dimethoxyphenyl)-4-isobutylbenzenesulfonamide can be synthesized through a multistep reaction starting from 3,4-dimethoxyaniline and 4-isobutylbenzenesulfonyl chloride. The reaction involves the formation of an intermediate, which is then reacted with sodium methoxide to yield this compound. The yield of this compound can be improved by optimizing the reaction conditions, such as temperature, reaction time, and solvent.
Scientific Research Applications
N-(3,4-dimethoxyphenyl)-4-isobutylbenzenesulfonamide has been studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, including breast cancer, lung cancer, and melanoma. This compound has also been studied for its potential anti-inflammatory and analgesic effects.
Properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-4-(2-methylpropyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO4S/c1-13(2)11-14-5-8-16(9-6-14)24(20,21)19-15-7-10-17(22-3)18(12-15)23-4/h5-10,12-13,19H,11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBQWKEGAGLVSIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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